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Cat. No.: B042510 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the Calcein AM assay, a widely used method

for determining cell viability. We will delve into the core principles of the assay, provide detailed

experimental protocols for various applications, present key quantitative data, and offer

troubleshooting guidance.

Core Principles of the Calcein AM Assay
The Calcein AM (Calcein acetoxymethyl ester) assay is a fluorescence-based method for

identifying and quantifying viable cells.[1][2] The underlying principle relies on the enzymatic

activity and membrane integrity of living cells. Calcein AM is a non-fluorescent, cell-permeant

compound that readily crosses the intact plasma membrane of live cells.[1] Once inside the

cytoplasm, intracellular esterases, which are only active in viable cells, cleave the

acetoxymethyl (AM) ester group.[1] This enzymatic conversion transforms the non-fluorescent

Calcein AM into the highly fluorescent and membrane-impermeant molecule, calcein.[1] The

negatively charged calcein is retained within the cytoplasm of cells with intact membranes,

emitting a strong green fluorescence. Dead cells, lacking active esterases and possessing

compromised membranes, are unable to convert Calcein AM or retain the fluorescent product,

and thus do not fluoresce. The intensity of the green fluorescence is directly proportional to the

number of viable cells.

The key characteristics of Calcein AM are summarized in the table below:
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Property Value

Excitation Wavelength ~494 nm

Emission Wavelength ~517 nm

Color of Fluorescence Green

Cellular Localization Cytoplasm and Nucleus

Fixability Non-fixable

Mechanism of Action
The mechanism of Calcein AM conversion in a live cell is a two-step process involving passive

diffusion and enzymatic cleavage.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b042510?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Live Cell

Cytoplasm

Calcein AM
(Non-fluorescent, Lipophilic)

Calcein AM

Passive Diffusion

Cell Membrane

Calcein
(Fluorescent, Hydrophilic)

Cleavage of AM group byIntracellular Esterases

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Culture Cells

Treat Cells with Compound

Prepare Calcein AM
Working Solution

Incubate Cells with
Calcein AM

Wash to Remove
Excess Dye

Measure Fluorescence
(Plate Reader, Microscope, or Flow Cytometer)

Analyze Data

End

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b042510?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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